Cas no 21982-40-1 (Nonyl 2-cyanoprop-2-enoate)

• Product name: Nonyl 2-cyanoprop-2-enoate
• CAS No: 21982-40-1
• MF: C₁₃H₂₁NO₂
• MW: 223.311
• CID: 2836171
• PubChem ID: 19079931

Nonyl 2-cyanoprop-2-enoate Chemical and Physical Properties

Names and Identifiers

• 21982-40-1
• SCHEMBL3457991
• DTXSID70597876
• NONYL 2-CYANOPROP-2-ENOATE
• 2-cyano-acrylic acid nonyl ester
• DTXCID60548635
• Nonyl 2-cyanoprop-2-enoate

• Inchi： InChI=1S/C13H21NO2/c1-3-4-5-6-7-8-9-10-16-13(15)12(2)11-14/h2-10H2,1H3
• InChI Key： GQCBFHBKISYEQQ-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 223.157228913Da
• Monoisotopic Mass: 223.157228913Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 10
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 50.1Ų